molecular formula C11H10OS B8310282 3-(Phenoxymethyl)thiophene

3-(Phenoxymethyl)thiophene

Cat. No. B8310282
M. Wt: 190.26 g/mol
InChI Key: HKQPCIWNHQRHGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Phenoxymethyl)thiophene is a useful research compound. Its molecular formula is C11H10OS and its molecular weight is 190.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Phenoxymethyl)thiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Phenoxymethyl)thiophene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H10OS

Molecular Weight

190.26 g/mol

IUPAC Name

3-(phenoxymethyl)thiophene

InChI

InChI=1S/C11H10OS/c1-2-4-11(5-3-1)12-8-10-6-7-13-9-10/h1-7,9H,8H2

InChI Key

HKQPCIWNHQRHGQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OCC2=CSC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of phenol (13.16 g) in DMF (10 ml) was added in portions over 10 minutes to a stirred suspension of sodium hydride (3.12 g) in DMF (100 ml). After 2 hours, a solution of 3-(chloromethyl)thiophene (14.50 g) in DMF (30 ml) was added in one portion and the resulting mixture was stirred at room temperature for 3 hours then poured into water and extracted with ether. The extracts were washed successively with water, dilute aqueous sodium hydroxide, and aqueous sodium chloride, then dried and concentrated to give 3-(phenoxymethyl)thiophene (18.86 g, 91% yield) as a white solid. An analytical sample, recrystallised from methanol, had mp 49°-50° C.
Quantity
13.16 g
Type
reactant
Reaction Step One
Quantity
3.12 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
14.5 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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